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Introduction

N-(4-Carboxycyclohexylmethyl)maleimide (CCMM) is a heterobifunctional crosslinker
containing a maleimide group and a carboxyl group. The maleimide moiety reacts specifically
with sulfhydryl (thiol) groups, commonly found in cysteine residues of proteins and peptides, to
form stable thioether bonds.[1][2] The carboxyl group can be activated to react with primary
amines. This dual reactivity makes CCMM a valuable tool in bioconjugation for applications
such as the development of antibody-drug conjugates (ADCs), PROTACSs, and fluorescently
labeled biomolecules.[3][4][5] This document provides detailed protocols for the preparation of
CCMM stock solutions and their application in protein labeling.

Properties of N-(4-
Carboxycyclohexylmethyl)maleimide

A summary of the key properties of CCMM is provided in the table below.
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Property Value Reference
CAS Number 64987-82-2 [3][6]
Molecular Formula C12H15N0O4 [1][6]
Molecular Weight 237.25 g/mol [2]
Appearance White Solid [6]

Purity >93.0% - 97.0% [31[7]
Reactive Groups Maleimide, Carboxylic Acid [1]

Maleimide reacts with thiols
sulfhydryls). Carboxylic acid

Reactivity ( yan _) Y ] [1]
can be activated to react with

primary amines.

Preparation of Stock Solutions

Proper preparation of stock solutions is critical for successful conjugation experiments. The
following table summarizes recommended solvents and storage conditions.

Parameter Recommendation Reference

Dimethyl sulfoxide (DMSO),
Recommended Solvent ) ) [31[8]
Dimethylformamide (DMF)

Solubility in DMSO > 200 mg/mL (842.99 mM) [3]

Stock Solution Concentration 10 mM

) 2-8°C or -20°C in a cool, dark,
Storage of Solid [11161[7]
and dry place

Aliquot and store at -20°C for
] up to 1 month or -80°C for up
Storage of Stock Solution ) [3]
to 6 months. Avoid repeated

freeze-thaw cycles.
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Protocol for Preparing a 10 mM CCMM Stock Solution in
DMSO

¢ Acclimatization: Allow the vial of solid CCMM to equilibrate to room temperature before
opening to prevent moisture condensation.

¢ Weighing: Weigh out the required amount of CCMM in a fume hood. For example, to prepare
1 mL of a 10 mM stock solution, weigh out 2.37 mg of CCMM.

¢ Dissolution: Add the appropriate volume of anhydrous (dry) DMSO to the solid CCMM. For a
10 mM solution, add 1 mL of DMSO to 2.37 mg of CCMM.

¢ Mixing: Vortex the solution until the CCMM is completely dissolved. Gentle heating or
sonication can be used to aid dissolution if necessary.[3]

¢ Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to
minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C in the dark.[3]

Experimental Protocols
General Workflow for Protein Thiol Labeling

The maleimide group of CCMM reacts with the sulfhydryl group of cysteine residues in proteins
to form a stable thioether linkage.[9] The optimal pH for this reaction is between 6.5 and 7.5.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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